1-tert-Butyl-2-(2,3-epoxypropoxy)benzene
Overview
Description
“1-tert-Butyl-2-(2,3-epoxypropoxy)benzene” is a chemical compound with the molecular formula C13H18O2 . It is also known by other names such as “2-[(2-tert-butylphenoxy)methyl]oxirane” and "2-((2-tert-butylphenoxy)methyl)oxirane" . The molecular weight of this compound is 206.28 g/mol .
Molecular Structure Analysis
The InChI representation of “1-tert-Butyl-2-(2,3-epoxypropoxy)benzene” is InChI=1S/C13H18O2/c1-13(2,3)11-6-4-5-7-12(11)15-9-10-8-14-10/h4-7,10H,8-9H2,1-3H3 . The Canonical SMILES representation is CC(C)(C)C1=CC=CC=C1OCC2CO2 .
Physical And Chemical Properties Analysis
The computed properties of “1-tert-Butyl-2-(2,3-epoxypropoxy)benzene” include a molecular weight of 206.28 g/mol, a XLogP3-AA of 3.3, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 2, a rotatable bond count of 4, an exact mass of 206.130679813 g/mol, a monoisotopic mass of 206.130679813 g/mol, a topological polar surface area of 21.8 Ų, a heavy atom count of 15, a formal charge of 0, and a complexity of 207 .
Scientific Research Applications
Polymer Chemistry
The compound is utilized in the synthesis of novel epoxy resins . These resins are known for their excellent mechanical properties and thermal stability, making them suitable for high-performance composites used in aerospace and automotive industries .
Organic Synthesis
As an epoxide , it serves as a versatile intermediate in organic synthesis. It can undergo ring-opening reactions to form polyethers or be used in the synthesis of complex molecules, including pharmaceuticals and agrochemicals .
Material Science
In material science, this compound is explored for creating advanced coatings . The epoxy group can react with various hardeners, resulting in coatings with enhanced resistance to chemicals and physical wear .
Nanotechnology
Researchers are investigating its use in the preparation of nanocomposites . The compound’s ability to form cross-linked networks is beneficial in enhancing the mechanical strength and thermal resistance of nanomaterials .
Drug Development
The oxirane ring of this compound is a key functional group in the design of prodrug systems . It can be engineered to release therapeutic agents in a controlled manner within the body .
Catalysis
It has potential applications in catalysis, particularly in asymmetric synthesis . The compound’s structure can be modified to create chiral epoxides, which are valuable in producing enantiomerically pure substances .
Adhesive Technology
Due to its strong adhesive properties, it’s used in formulating industrial adhesives . These adhesives are employed in bonding a wide range of materials, including metals, plastics, and ceramics .
Environmental Science
This compound is also significant in environmental science, where it can be used to synthesize sorbents for pollutant removal. Its chemical structure allows for the incorporation into materials that can capture and remove toxic substances from the environment .
properties
IUPAC Name |
2-[(2-tert-butylphenoxy)methyl]oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O2/c1-13(2,3)11-6-4-5-7-12(11)15-9-10-8-14-10/h4-7,10H,8-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZYFEQIMORYGRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=CC=C1OCC2CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60961204 |
Source
|
| Record name | 2-[(2-tert-Butylphenoxy)methyl]oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60961204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-tert-Butyl-2-(2,3-epoxypropoxy)benzene | |
CAS RN |
40786-25-2 |
Source
|
| Record name | 2-[[2-(1,1-Dimethylethyl)phenoxy]methyl]oxirane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40786-25-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-tert-Butyl-2-(2,3-epoxypropoxy)benzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040786252 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-[(2-tert-Butylphenoxy)methyl]oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60961204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-tert-butyl-2-(2,3-epoxypropoxy)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.057 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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